Cas no 36235-69-5 (1,3-dimethyl-5,7-dihydropyrrolo[2,3-d]pyrimidine-2,4,6-trione)

• Product name: 1,3-dimethyl-5,7-dihydropyrrolo[2,3-d]pyrimidine-2,4,6-trione
• CAS No: 36235-69-5
• MF: C₈H₉N₃O₃
• MW: 195.17536
• CID: 921149
• PubChem ID: 317927

1,3-dimethyl-5,7-dihydropyrrolo[2,3-d]pyrimidine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5,7-dihydropyrrolo[2,3-d]pyrimidine-2,4,6-trione
• 1,3-dimethyl-5,7-dihydro-1H-pyrrolo[2,3-d]pyrimidine-2,4,6-trione
• 5,3-DIMETHYL-1H-PYRROLO[2,3-D]PYRIMIDINE-2,4,6(3H)-TRIONE
• AC1L7WZY
• NSC251935
• DTXSID90312260
• 36235-69-5
• NSC-251935

• Inchi： InChI=1S/C8H9N3O3/c1-10-6-4(3-5(12)9-6)7(13)11(2)8(10)14/h3H2,1-2H3,(H,9,12)
• InChI Key： KWKVPBOKRQJEGP-UHFFFAOYSA-N
• SMILES： CN1C2=C(CC(=O)N2)C(=O)N(C1=O)C

Computed Properties

• Exact Mass: 195.06447
• Monoisotopic Mass: 195.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.72
• LogP: -1.28340